Methyl 2-methyloxolane-3-carboxylate
Overview
Description
Methyl 2-methyloxolane-3-carboxylate is a chemical compound that has recently gained attention in scientific research. It is a colorless liquid with a fruity odor, and it is commonly used as a flavoring agent in the food industry. However, its potential applications extend far beyond the culinary world. Methyl 2-methyloxolane-3-carboxylate has been found to have various biochemical and physiological effects, making it an interesting compound for scientific investigation.
Scientific Research Applications
Green Extraction of Natural Products
Methyl 2-methyloxolane-3-carboxylate, known as 2-methyloxolane (2-MeOx), is emerging as a sustainable, bio-based solvent. It shows potential as an alternative to petroleum-based solvents like hexane for extracting natural products and food ingredients. 2-MeOx's solvent power, extraction efficiency, and lower environmental impact make it a promising choice for modern plant-based chemistry. It's especially effective in extracting lipophilic foodstuffs and natural products, with successful industrial applications already reported (Rapinel et al., 2020).
Food Additive Extraction
2-MeOx is being assessed for its safety as an extraction solvent in food production. It's intended for use in processes that currently use hexane for oil and protein extraction from plant sources, as well as for extracting food additives. Its use follows proposed maximum residue limits (MRLs), and it has been deemed safe based on toxicological data and dietary exposure assessments (Lambré et al., 2022).
Aroma Extraction from Hops
The effectiveness of 2-MeOx in extracting volatile compounds from hop cones has been explored, indicating its potential as a bio-based solvent for aroma extraction. Its performance was compared to hexane, showing higher aroma yield and similar composition in the extracted aromas. This positions 2-MeOx as a promising alternative for hexane in aroma extraction from botanicals like hops (Rapinel et al., 2020).
Industrial Adaptation for Oil Extraction
An industrial-scale adaptation of 2-MeOx was undertaken in a U.K. hexane extraction plant. This transition to a 100% biobased solvent demonstrated successful results in soy oil extraction, producing oil with minimal solvent residues and well-defatted meal. This case study underscores 2-MeOx's applicability and effectiveness in large-scale industrial processes (Jacques & Bartier, 2022).
Future Directions
properties
IUPAC Name |
methyl 2-methyloxolane-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3/c1-5-6(3-4-10-5)7(8)9-2/h5-6H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOQJAUHKZQYHKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(CCO1)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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